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Compound of Interest

Compound Name: 2-Methylcyclopentanone

Cat. No.: B130040 Get Quote

2-Methylcyclopentanone: A Technical Guide
CAS Number: 1120-72-5

This technical guide provides a comprehensive overview of 2-Methylcyclopentanone, a cyclic

ketone with significant applications in chemical synthesis.[1][2] The document is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry, offering detailed information on its properties, synthesis, and potential biological

activities.

Chemical and Physical Properties
2-Methylcyclopentanone is a colorless liquid with a characteristic sweet and fruity odor.[2] It is

a flammable liquid and should be handled with appropriate safety precautions.[1][3][4]

Table 1: Physical and Chemical Properties of 2-Methylcyclopentanone
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Property Value Source

CAS Number 1120-72-5 [5][6]

Molecular Formula C₆H₁₀O [5][6][7]

Molecular Weight 98.14 g/mol [5][6][8]

Appearance Colorless liquid [2]

Boiling Point 139-140 °C [5][9][10]

Melting Point -75 °C [5]

Density
0.917 - 0.9194 g/mL at 20-25

°C
[5][9]

Refractive Index 1.435 at 20 °C [4][9]

Flash Point 26 °C (78.8 °F) - closed cup [4]

Water Solubility
1.495 x 10⁴ mg/L at 25 °C

(estimated)
[11]

InChI Key
ZIXLDMFVRPABBX-

UHFFFAOYSA-N
[5][9]

Canonical SMILES CC1CCCC1=O [5][9]

Safety Information
2-Methylcyclopentanone is classified as a flammable liquid.[1][3] Appropriate personal

protective equipment, including eye shields, face shields, and gloves, should be worn when

handling this chemical.[4]

Table 2: GHS Hazard Information for 2-Methylcyclopentanone
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Pictogram Signal Word Hazard Statement
Precautionary
Statements

GHS02 Warning

H226: Flammable

liquid and vapour.[1]

[4]

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking. P233: Keep

container tightly

closed. P240: Ground

and bond container

and receiving

equipment. P241: Use

explosion-proof

electrical/ventilating/lig

hting equipment.

P242: Use non-

sparking tools. P243:

Take action to prevent

static discharges.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[12]

Experimental Protocols
Synthesis of 2-Methylcyclopentanone
3.1.1. Synthesis from Methyl 1-methyl-2-oxocyclopentanecarboxylate

This protocol describes the synthesis of 2-methylcyclopentanone via hydrolysis and

decarboxylation of methyl 1-methyl-2-oxocyclopentanecarboxylate.

Materials:
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Methyl 1-methyl-2-oxocyclopentanecarboxylate (200 g, 1.3 mol)

Water (1.5 L)

Concentrated sulfuric acid (7.5 mL, 0.13 mol)

5% Sodium bicarbonate solution

Saturated brine solution

Anhydrous sodium sulfate

Procedure:

Combine methyl 1-methyl-2-oxocyclopentanecarboxylate, water, and concentrated sulfuric

acid in a suitable reaction vessel.

Heat the mixture to 100 °C and maintain for 10 hours.

Cool the reaction mixture to room temperature.

Separate the organic phase.

Wash the organic phase with 5% sodium bicarbonate solution and then with saturated

brine.

Dry the organic phase over anhydrous sodium sulfate.

Remove the solvent by distillation.

Purify the product by vacuum distillation to yield 2-methylcyclopentanone (120 g, 95%

yield).[9]

3.1.2. Synthesis from Cyclohexene

This multi-step synthesis transforms cyclohexene into 2-methylcyclopentanone.
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Cyclohexene Adipaldehyde

1. O₃

2. Zn/H₂O
Adipic Acid

Oxidation (e.g., CrO₃)
Diethyl Adipate

Esterification (Ethanol, H⁺)
Ethyl 2-oxocyclopentanecarboxylateDieckmann Condensation 2-Methylcyclopentanone

1. Alkylation (CH₃I)
2. Hydrolysis & Decarboxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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